Cas no 16734-97-7 (3'-(Methylsulfonyl)-[1,1'-biphenyl]-4-carboxylic acid)

• Product Name: 3'-(Methylsulfonyl)-[1,1'-biphenyl]-4-carboxylic acid
• CAS No: 16734-97-7
• MF: C₁₄H₁₂O₄S
• MW: 276.307682991028
• MDL: MFCD11840322
• CID: 1090099
• PubChem ID: 53218433
• Update Time: 2025-04-20

3'-(Methylsulfonyl)-[1,1'-biphenyl]-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3'-(Methylsulfonyl)-[1,1'-biphenyl]-4-carboxylic acid
• 3'-Methanesulfonyl-biphenyl-4-carboxylic acid
• 4-(3-methylsulfonylphenyl)benzoic acid
• AM807788
• 3'-(Methanesulfonyl)[1,1'-biphenyl]-4-carboxylic acid
• 3'-(Methylsulfonyl)-[1,1'-biphenyl]-4-carboxylicacid
• RWAWRKUMDYQUNW-UHFFFAOYSA-N
• DTXSID20683374
• [1,1'-Biphenyl]-4-carboxylic acid, 3'-(methylsulfonyl)-
• AC-30377
• 16734-97-7
• 3/'-Methanesulfonyl-biphenyl-4-carboxylic acid
• SCHEMBL2342732
• MFCD11840322
• A849059

• MDL： MFCD11840322
• Inchi： 1S/C14H12O4S/c1-19(17,18)13-4-2-3-12(9-13)10-5-7-11(8-6-10)14(15)16/h2-9H,1H3,(H,15,16)
• InChI Key： RWAWRKUMDYQUNW-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=C(C2C=CC(C(=O)O)=CC=2)C=1)(=O)=O

Computed Properties

• Exact Mass: 276.04563003g/mol
• Monoisotopic Mass: 276.04563003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 79.8Ų